Cas no 59911-56-7 (5'-Inosinic acid,1-methyl-6-thio-, homopolymer (9CI))

• Product Name: 5'-Inosinic acid,1-methyl-6-thio-, homopolymer (9CI)
• CAS No: 59911-56-7
• MF: C₁₁H₁₅N₄O₇PS
• MW: 378.298161745071
• CID: 372591
• PubChem ID: 3080864
• Update Time: 2025-04-19

5'-Inosinic acid,1-methyl-6-thio-, homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Inosinic acid,1-methyl-6-thio-, homopolymer (9CI)
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-(1-methyl-6-sulfanylidenepurin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
• poly(1-methyl-6-thioinosinic acid)
• 59911-56-7
• DTXSID10208631

• Inchi： 1S/C11H15N4O7PS/c1-14-3-13-9-6(11(14)24)12-4-15(9)10-8(17)7(16)5(22-10)2-21-23(18,19)20/h3-5,7-8,10,16-17H,2H2,1H3,(H2,18,19,20)/t5-,7-,8-,10-/m1/s1
• InChI Key： HCARGLJVVIPUHU-VPCXQMTMSA-N
• SMILES： S=C1C2=C(N=CN1C)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O

Computed Properties

• Exact Mass: 378.039906
• Monoisotopic Mass: 378.039906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3
• Topological Polar Surface Area: 182

Experimental Properties

• Density: 2.06
• Boiling Point: 802.2°C at 760 mmHg
• Flash Point: 439°C
• Refractive Index: 1.835